Cas no 1212339-30-4 ((1R)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol
• CAS No: 1212339-30-4
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD09863576
• CID: 5216088
• Update Time: 2026-03-06

(1R)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol
• (1R)-2-bromo-1-(2-methoxyphenyl)ethanol
• (1R)-2-Bromo-1-(2-methoxy-phenyl)ethanol
• (R)-2-Bromo-1-(2-methoxyphenyl)ethan-1-ol
• Benzenemethanol, α-(bromomethyl)-2-methoxy-, (αR)-

• MDL： MFCD09863576
• Inchi： 1S/C9H11BrO2/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8,11H,6H2,1H3/t8-/m0/s1
• InChI Key： FROJNSZKFGHHNR-QMMMGPOBSA-N
• SMILES： BrC[C@@H](C1C=CC=CC=1OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol

(1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol: A Comprehensive Overview

(1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol, also known by its CAS number 1212339-30-4, is a brominated aromatic alcohol with significant applications in organic synthesis and drug discovery. This compound is characterized by its chiral center at the ethanol position, which imparts unique stereochemical properties. The presence of the methoxy group on the phenyl ring further enhances its reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the role of (1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol in asymmetric synthesis, particularly in the construction of complex natural product frameworks. Researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules, leveraging its bromine atom for nucleophilic substitution reactions. The methoxy group on the phenyl ring not only stabilizes the molecule but also serves as a directing group for further functionalization.

The synthesis of (1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol typically involves a multi-step process, including the bromination of an alcohol precursor followed by stereochemical resolution. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess, making this compound highly valuable in chiral chemistry.

In terms of applications, (1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol has been extensively used in the pharmaceutical industry as an intermediate in drug development. Its ability to undergo various transformations, such as elimination and substitution reactions, makes it a versatile building block for constructing diverse molecular architectures. Recent advancements in medicinal chemistry have further expanded its utility in designing bioisosteres and optimizing drug candidates.

The physical properties of (1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol are well-documented, with a melting point of approximately 78°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, (1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol has been studied for its biodegradation potential. Research indicates that it undergoes microbial degradation under aerobic conditions, with half-life estimates ranging from 5 to 7 days depending on environmental factors. This information is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, (1R)-2-Bromo-1-(2-Methoxyphenyl)Ethan-1-Ol stands out as a pivotal compound in modern organic chemistry due to its unique structure and versatile reactivity. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it a cornerstone in contemporary chemical research. As ongoing studies continue to uncover new synthetic pathways and biological activities, this compound will undoubtedly remain at the forefront of scientific innovation.